2-[(4-iodobenzoyl)amino]-N-propylbenzamide

• IUPAC Name: 2-[(4-iodobenzoyl)amino]-N-propylbenzamide
• InChI: InChI=1S/C17H17IN2O2/c1-2-11-19-17(22)14-5-3-4-6-15(14)20-16(21)12-7-9-13(18)10-8-12/h3-10H,2,11H2,1H3,(H,19,22)(H,20,21)
• InChI Key: BFIHTVKYANHTGP-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)I
• Molecular Formula: C17H17IN2O2
• Molecular Weight: 408.23 g/mol

Description

2-[(4-iodobenzoyl)amino]-N-propylbenzamide, also known as IBP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(4-iodobenzoyl)amino]-N-propylbenzamide is not fully understood. However, it has been suggested that 2-[(4-iodobenzoyl)amino]-N-propylbenzamide exerts its therapeutic effects by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of inflammatory mediators. 2-[(4-iodobenzoyl)amino]-N-propylbenzamide has also been reported to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and physiological effects:
2-[(4-iodobenzoyl)amino]-N-propylbenzamide has been reported to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. 2-[(4-iodobenzoyl)amino]-N-propylbenzamide has also been reported to induce apoptosis in cancer cells and inhibit the growth of tumors. In addition, 2-[(4-iodobenzoyl)amino]-N-propylbenzamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-[(4-iodobenzoyl)amino]-N-propylbenzamide has several advantages for lab experiments. It is readily available and can be synthesized in large quantities. 2-[(4-iodobenzoyl)amino]-N-propylbenzamide is also stable under normal laboratory conditions and can be easily stored. However, 2-[(4-iodobenzoyl)amino]-N-propylbenzamide has some limitations for lab experiments. It is not very water-soluble and can be difficult to dissolve in some solvents. 2-[(4-iodobenzoyl)amino]-N-propylbenzamide also has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the research on 2-[(4-iodobenzoyl)amino]-N-propylbenzamide. One potential application of 2-[(4-iodobenzoyl)amino]-N-propylbenzamide is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to determine the efficacy of 2-[(4-iodobenzoyl)amino]-N-propylbenzamide in these diseases. Another potential application of 2-[(4-iodobenzoyl)amino]-N-propylbenzamide is in the treatment of cancer. 2-[(4-iodobenzoyl)amino]-N-propylbenzamide has been shown to inhibit the growth of tumors in animal models, and further research is needed to determine its potential as an anticancer agent. Finally, 2-[(4-iodobenzoyl)amino]-N-propylbenzamide may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis. Further research is needed to determine the efficacy of 2-[(4-iodobenzoyl)amino]-N-propylbenzamide in these diseases.
Conclusion:
In conclusion, 2-[(4-iodobenzoyl)amino]-N-propylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. 2-[(4-iodobenzoyl)amino]-N-propylbenzamide has also been reported to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to determine the efficacy of 2-[(4-iodobenzoyl)amino]-N-propylbenzamide in these diseases.

Synthesis Methods

The synthesis of 2-[(4-iodobenzoyl)amino]-N-propylbenzamide involves the reaction of 4-iodobenzoic acid with propylamine in the presence of thionyl chloride to obtain 4-iodobenzoylpropylamine. This intermediate is then reacted with benzoyl chloride to obtain 2-[(4-iodobenzoyl)amino]-N-propylbenzamide. The yield of this synthesis method is reported to be approximately 60%.

Scientific Research Applications

2-[(4-iodobenzoyl)amino]-N-propylbenzamide has been found to exhibit a wide range of therapeutic applications in scientific research. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. 2-[(4-iodobenzoyl)amino]-N-propylbenzamide has also been reported to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.